Cas no 6633-76-7 (2-(4-Aminophenyl)acetamide)

2-(4-Aminophenyl)acetamide is a versatile organic compound featuring both an aromatic amine and an acetamide functional group, making it a valuable intermediate in pharmaceutical and chemical synthesis. Its structure enables applications in the development of active pharmaceutical ingredients (APIs), particularly in the synthesis of analgesics, anti-inflammatory agents, and other therapeutic compounds. The presence of the 4-aminophenyl moiety enhances reactivity in electrophilic substitution and coupling reactions, while the acetamide group contributes to stability and solubility in various solvents. This compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Its well-defined properties make it suitable for use in fine chemical manufacturing and drug discovery.
2-(4-Aminophenyl)acetamide structure
2-(4-Aminophenyl)acetamide structure
Product Name:2-(4-Aminophenyl)acetamide
CAS No:6633-76-7
MF:C8H10N2O
MW:150.177801609039
CID:517875
PubChem ID:238034
Update Time:2025-06-06

2-(4-Aminophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Aminophenyl)acetamide
    • Benzeneacetamide,4-amino-
    • (4-Aminophenyl)acetamide
    • (4-amino-phenyl)-acetic acid amide
    • (4-Amino-phenyl)-essigsaeure-amid
    • 2-(4-aminophenyl)-acetamide
    • 2-(4-amino-phenyl)acetamide
    • 2-(4-aminophenyl)ethanamide
    • 4-Aminophenylacetamide
    • AC1L603B
    • AC1Q4ZKL
    • AC1Q5J6Y
    • CTK5C4293
    • NSC42162
    • SureCN687483
    • 6633-76-7
    • Benzeneacetamide,4-amino-(9ci)
    • EN300-36276
    • SCHEMBL687483
    • AKOS000133902
    • DB-329307
    • 2-(4-aminophenyl)acetamide, AldrichCPR
    • 4-AMino-benzeneacetaMide
    • MFCD06796370
    • Benzeneacetamide, 4-amino-
    • DTXSID50285527
    • Z234895133
    • Benzeneacetamide, 4-amino- (9CI)
    • CS-0096271
    • NSC-42162
    • BS-13422
    • PBFBGLBYZHLKHL-UHFFFAOYSA-N
    • MDL: MFCD06796370
    • Inchi: 1S/C8H10N2O/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5,9H2,(H2,10,11)
    • InChI Key: PBFBGLBYZHLKHL-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC(=CC=1)N)N

Computed Properties

  • Exact Mass: 150.0794
  • Monoisotopic Mass: 150.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • PSA: 69.11

2-(4-Aminophenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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